BE“GHE Foundational & Exploratory

Check Availability & Pricing

(s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one
chemical properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

(s)-5-
Compound Name: (Hydroxymethyl)dihydrofuran-
2(3h)-one

Cat. No.: B1333545

An In-depth Technical Guide to (S)-5-
(Hydroxymethyl)dihydrofuran-2(3H)-one

This technical guide provides a comprehensive overview of the chemical properties, structure,
and biological activities of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one, a chiral y-lactone, is a versatile building block
in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1] Its stereochemistry
is crucial for its biological activity.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

(5S)-5-(hydroxymethyl)dihydro-
2(3H)-furanone

IUPAC Name

(S)-y-Hydroxymethyl-y-
butyrolactone, (S)-4,5-Dihydro-
5-hydroxymethyl-2(3H)-

Synonyms ]
furanone, (S)-5-

Hydroxymethyl-2-

oxotetrahydrofuran
CAS Number 32780-06-6 [1]
Molecular Formula CsHsOs [1]
Molecular Weight 116.12 g/mol [1]
Appearance Colorless to clear liquid [1]
Density 1.23 g/mL at 25 °C [1]
Boiling Point 110 - 115 °C at 0.2 mmHg [1]
Refractive Index n20/D 1.47 [1]
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Purity > 98% (Chiral purity) [1]

Chemical Structure

The structure of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one features a five-membered
lactone ring with a hydroxymethyl substituent at the chiral center (C5). This structure is
fundamental to its reactivity and biological interactions.

Figure 1: Chemical structure of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one.
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Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (S)-5-
(Hydroxymethyl)dihydrofuran-2(3H)-one are proprietary and vary between manufacturers, a
general synthetic approach involves the asymmetric synthesis from achiral starting materials or
the conversion from a chiral precursor. One common method is the enantioselective reduction
of a corresponding ketone or the cyclization of a chiral hydroxy acid.

A representative synthetic workflow is outlined below.

General Synthetic Workflow

Cyclization Purification
Y (e.g., Chromatography)

Chemical Modification Intermediate

(e.g., Reduction/Protection)

Chiral Precursor
(e.g., D-Ribonolactone)

Click to download full resolution via product page

Figure 2: Generalized synthetic workflow for (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one.

A documented synthesis route involves the use of D-ribonolactone as a starting material.[3]
Another approach describes the synthesis of related furanone structures through the
cyclization of alkyl B-formylcrotonates.[4]

Biological Activities and Potential Applications

(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one has demonstrated a range of biological
activities, making it a compound of interest for therapeutic applications.

» Anticancer Activity: Studies have shown that this compound exhibits cytotoxic effects against
various cancer cell lines.[2] It can induce apoptosis and cause cell cycle arrest, particularly at
the G2/M phase, which is a critical checkpoint for cancer cell proliferation.[2]

» Anti-inflammatory Properties: Preliminary research suggests potential anti-inflammatory
effects, indicating its candidacy for further investigation in inflammatory disease models.[2]
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e Antimicrobial and Antioxidant Activity: The racemic form, 5-(hydroxymethyl)dihydrofuran-
2(3H)-one, has shown potential antimicrobial and antioxidant activity.[5]

The biological activity is attributed to the hydroxymethyl group, which can participate in
hydrogen bonding with enzymes and receptors, thereby influencing cellular signaling pathways.

[2]

Biological Activity of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one
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Figure 3: Overview of the biological activities and therapeutic potential.

Conclusion

(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one is a chiral molecule with significant potential
in medicinal chemistry and drug development. Its defined stereochemistry and functional
groups allow for specific biological interactions, leading to promising anticancer and anti-
inflammatory activities. Further research into its mechanisms of action and the development of
efficient, scalable synthetic routes will be crucial for realizing its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1333545?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41451
https://www.benchchem.com/product/b1333545
https://www.benchchem.com/product/b1333545
https://www.semanticscholar.org/paper/A-short-synthesis-of-and-derivatives-from-Camps-Font/6f22e01673c415066fe5783fe8526ef3ef5bdd8b
https://www.semanticscholar.org/paper/A-short-synthesis-of-and-derivatives-from-Camps-Font/6f22e01673c415066fe5783fe8526ef3ef5bdd8b
https://patents.google.com/patent/US5654444A/en
https://patents.google.com/patent/US5654444A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02499697.htm
https://www.benchchem.com/product/b1333545#s-5-hydroxymethyl-dihydrofuran-2-3h-one-chemical-properties-and-structure
https://www.benchchem.com/product/b1333545#s-5-hydroxymethyl-dihydrofuran-2-3h-one-chemical-properties-and-structure
https://www.benchchem.com/product/b1333545#s-5-hydroxymethyl-dihydrofuran-2-3h-one-chemical-properties-and-structure
https://www.benchchem.com/product/b1333545#s-5-hydroxymethyl-dihydrofuran-2-3h-one-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

